Cas no 158460-99-2 (Ethyl 4-aminothiophene-3-carboxylate)

• Product Name: Ethyl 4-aminothiophene-3-carboxylate
• CAS No: 158460-99-2
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD20696586
• CID: 2116264
• PubChem ID: 15166057
• Update Time: 2023-08-04

Ethyl 4-aminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-aminothiophene-3-carboxylate
• 4-Aminothiophene-3-carboxylic acid ethyl ester
• CKLSXGLEVIHXTM-UHFFFAOYSA-N
• Ethyl 3-aminothiophene-4-carboxylate
• 3-Thiophenecarboxylic acid, 4-amino-, ethyl ester
• Ethyl 4-aminothiophene-3-carboxylate

• MDL： MFCD20696586
• Inchi： 1S/C7H9NO2S/c1-2-10-7(9)5-3-11-4-6(5)8/h3-4H,2,8H2,1H3
• InChI Key： CKLSXGLEVIHXTM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives